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Compound of Interest

Compound Name: 4-Bromo-2-nitrotoluene

Cat. No.: B1266186 Get Quote

Essential Safety and Handling Guide for 4-
Bromo-2-nitrotoluene
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides essential, immediate safety and logistical

information for the proper use and disposal of 4-Bromo-2-nitrotoluene (CAS No: 60956-26-5),

ensuring operational integrity and personnel safety in the laboratory.

Hazard Identification and Safety Data
4-Bromo-2-nitrotoluene is a chemical compound that requires careful handling due to its

potential health hazards. It is classified as a skin, eye, and respiratory irritant. The following

table summarizes key safety information.
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Hazard

Classification
Description GHS Pictogram

Precautionary

Statements

Skin Irritation

(Category 2)
Causes skin irritation.

GHS07 (Exclamation

Mark)

P264, P280,

P302+P352,

P332+P313,

P362+P364

Eye Irritation

(Category 2A)

Causes serious eye

irritation.[1]

GHS07 (Exclamation

Mark)

P280,

P305+P351+P338,

P337+P313

Specific Target Organ

Toxicity (Single

Exposure, Category 3)

May cause respiratory

irritation.

GHS07 (Exclamation

Mark)

P261, P271,

P304+P340, P312,

P403+P233, P405

Acute Toxicity, Oral

(Category 4)

Harmful if swallowed.

[1][2]

GHS07 (Exclamation

Mark)

P264, P270,

P301+P312, P330,

P501

Personal Protective Equipment (PPE)
To mitigate exposure risks, the following personal protective equipment is mandatory when

handling 4-Bromo-2-nitrotoluene:

Eye Protection: Safety glasses with side-shields conforming to EN166, or safety goggles, are

essential to prevent eye contact.[3]

Hand Protection: Handle with chemical-resistant gloves (e.g., Nitrile rubber).[3][4] Gloves

must be inspected prior to use and disposed of properly after handling.[3][4]

Respiratory Protection: In case of dust formation or inadequate ventilation, use a NIOSH-

approved N95 dust mask or a respirator with a particulate filter.[2]

Body Protection: Wear a lab coat or a protective suit to prevent skin contact.[4]

Step-by-Step Handling Protocol
Adherence to a strict operational workflow is critical for safety.
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Preparation:

Ensure a well-ventilated work area, such as a chemical fume hood.[2][3]

Verify that an eyewash station and safety shower are readily accessible.[2]

Assemble all necessary PPE and inspect for integrity.

Have appropriate spill containment materials on hand.

Handling:

Avoid contact with skin and eyes.[3]

Avoid the formation of dust and aerosols.[3]

Do not eat, drink, or smoke in the handling area.[1][2]

Weigh and transfer the chemical in a fume hood to minimize inhalation exposure.

Storage:

Store in a cool, dry, and well-ventilated place.[3]

Keep the container tightly closed when not in use.[2][3]

Store away from incompatible materials such as strong oxidizing agents and strong acids.

[2]

Store in a locked-up area.[2][5]

Emergency Procedures
In the event of an exposure or spill, follow these procedures:

Skin Contact: Immediately wash the affected area with plenty of soap and water.[2] Remove

contaminated clothing and wash it before reuse.[2] Seek medical attention if irritation

persists.[2]
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Eye Contact: Immediately rinse eyes cautiously with water for several minutes.[2] Remove

contact lenses if present and easy to do.[2] Continue rinsing and seek immediate medical

attention.[2]

Inhalation: Move the person to fresh air and keep them in a position comfortable for

breathing.[2] If feeling unwell, call a poison center or doctor.[2]

Ingestion: Rinse mouth with water.[2] Do NOT induce vomiting.[6] Call a poison center or

doctor if you feel unwell.[2]

Spill: Evacuate the area.[3] Wear appropriate PPE.[3] Sweep up the solid material, avoiding

dust generation, and place it in a suitable, closed container for disposal.[2][3]

Disposal Plan
Proper disposal of 4-Bromo-2-nitrotoluene and its contaminated materials is crucial to prevent

environmental contamination.

Chemical Waste: Dispose of the chemical by contacting a licensed professional waste

disposal service.[3] The material may be dissolved or mixed with a combustible solvent and

burned in a chemical incinerator equipped with an afterburner and scrubber.[3]

Contaminated Packaging: Dispose of contaminated packaging as unused product in

accordance with local regulations.[3][4] Do not reuse empty containers.

Operational Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling and disposal of 4-
Bromo-2-nitrotoluene.
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Start: Prepare for Handling

1. Don Required PPE
(Gloves, Goggles, Lab Coat, Respirator)

2. Prepare Workspace
(Fume Hood, Eyewash/Shower Check)

3. Chemical Handling
(Weighing, Transfer)

4. Storage
(Cool, Dry, Ventilated, Tightly Closed)

Store Unused Chemical

End of Use

Chemical Used

Spill Occurs

Retrieve for Use

5. Waste Disposal
(Contact Licensed Service)

No

Emergency Spill Response

Yes

End

Click to download full resolution via product page

Caption: Workflow for handling and disposal of 4-Bromo-2-nitrotoluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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